Cas no 1001756-21-3 (4-amino-6-chloropyridine-3-carbaldehyde)

4-Amino-6-chloropyridine-3-carbaldehyde is a versatile heterocyclic compound featuring both amino and aldehyde functional groups on a chlorinated pyridine scaffold. Its reactive aldehyde group enables facile derivatization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of electron-donating (amino) and electron-withdrawing (chloro) substituents enhances its utility in nucleophilic substitution and condensation reactions. This compound is particularly useful in the preparation of fused heterocycles and bioactive molecules. High purity grades ensure consistent performance in research and industrial applications. Its stability under standard conditions and well-documented reactivity profile further contribute to its widespread adoption in organic synthesis.

4-amino-6-chloropyridine-3-carbaldehyde structure

1001756-21-3 structure

Product Name:4-amino-6-chloropyridine-3-carbaldehyde

CAS No:1001756-21-3

MF:C₆H₅ClN₂O

MW:156.56970000267

MDL:MFCD09834660

CID:1015794

PubChem ID:45480198

Update Time:2025-10-23

4-amino-6-chloropyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 4-Amino-6-chloronicotinaldehyde
- 4-amino-6-chloropyridine-3-carbaldehyde
- 4-AMINO-6-CHLORO-PYRIDINE-3-CARBALDEHYDE
- AB52769
- AK113060
- EN000222
- KB-36445
- PubChem22052
- QC-2481
- 3-Pyridinecarboxaldehyde, 4-amino-6-chloro-
- CGMIFAMRODWNJB-UHFFFAOYSA-N
- FCH833069
- AX8219156
- AB0070804
- ST24043239
- C3095
- MFCD09834660
- SCHEMBL10322950
- EN300-178036
- CS-0038140
- SY059095
- DTXSID10670238
- DS-6082
- 1001756-21-3
- AMY23628
- FT-0726822
- A852756
- BQB75621
- Z1198233128
- AKOS006230540
- DA-21249
- MDL： MFCD09834660
- Inchi： 1S/C6H5ClN2O/c7-6-1-5(8)4(3-10)2-9-6/h1-3H,(H2,8,9)
- InChI Key： CGMIFAMRODWNJB-UHFFFAOYSA-N
- SMILES： ClC1=CC(=C(C=O)C=N1)N

Computed Properties

Exact Mass: 156.00915
Monoisotopic Mass: 156.0090405g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 131
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 56
XLogP3: 1.1

Experimental Properties

Boiling Point: 379°C at 760 mmHg
PSA: 55.98

4-amino-6-chloropyridine-3-carbaldehyde Security Information

Hazard Statement： H302
Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

4-amino-6-chloropyridine-3-carbaldehyde Pricemore >>

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Chemenu	CM130167-1g	4-amino-6-chloronicotinaldehyde	1001756-21-3	95%	1g	$204	2021-08-05
Chemenu	CM130167-5g	4-amino-6-chloronicotinaldehyde	1001756-21-3	95%	5g	$561	2021-08-05
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Alichem	A029157884-5g	4-Amino-6-chloronicotinaldehyde	1001756-21-3	95%	5g	$546.30	2023-09-04
Alichem	A029157884-10g	4-Amino-6-chloronicotinaldehyde	1001756-21-3	95%	10g	$819.46	2023-09-04
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	ARK-09815-5g	4-AMINO-6-CHLOROPYRIDINE-3-CARBALDEHYDE	1001756-21-3	95%	5g	$928	2023-09-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	69R0688-1g	4-Amino-6-chloro-pyridine-3-carbaldehyde	1001756-21-3	96%	1g	1679.12CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	69R0688-5g	4-Amino-6-chloro-pyridine-3-carbaldehyde	1001756-21-3	96%	5g	5919.34CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	69R0688-500mg	4-Amino-6-chloro-pyridine-3-carbaldehyde	1001756-21-3	96%	500mg	1263.58CNY	2021-05-07